Cas no 84639-19-0 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-)

1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)- structure
84639-19-0 structure
Product Name:1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-
CAS No:84639-19-0
MF:C16H13NO3
MW:267.279324293137
CID:666615
PubChem ID:13242192
Update Time:2025-04-19

1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-
    • 7-phenylmethoxy-1H-indole-2-carboxylic acid
    • SCHEMBL1653144
    • MUKNVPMLFAHORL-UHFFFAOYSA-N
    • 7-benzyloxyindole-2-carboxylic acid
    • 84639-19-0
    • DTXSID10531390
    • 7-(benzyloxy)-1H-indole-2-carboxylic acid
    • Inchi: 1S/C16H13NO3/c18-16(19)13-9-12-7-4-8-14(15(12)17-13)20-10-11-5-2-1-3-6-11/h1-9,17H,10H2,(H,18,19)
    • InChI Key: MUKNVPMLFAHORL-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC2C=C(C(=O)O)NC=21

Computed Properties

  • Exact Mass: 267.08954328g/mol
  • Monoisotopic Mass: 267.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 62.3Ų
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